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Compound of Interest

Compound Name: Hsd17B13-IN-1

Cat. No.: B15574068

An In-depth Overview of a Potent Inhibitor for Nonalcoholic Fatty Liver Disease Research

This technical guide provides a comprehensive overview of Hsd17B13-IN-1, a potent inhibitor
of 17B-Hydroxysteroid Dehydrogenase 13 (HSD17B13). This document is intended for
researchers, scientists, and drug development professionals investigating the therapeutic
potential of HSD17B13 inhibition in nonalcoholic fatty liver disease (NAFLD), nonalcoholic
steatohepatitis (NASH), and other related liver disorders.

Supplier and Purchasing Information

Hsd17B13-IN-1 is a commercially available research chemical. The primary supplier is
MedchemExpress.
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Parameter

Information

Supplier

MedchemExpress

Product Name

HSD17B13-IN-1

Catalog Number

HY-148926

CAS Number 2770246-02-9

Molecular Formula C23H14Cl2F3N304

Molecular Weight 524.28 g/mol

Purity >98%

Storage Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.

Quantitative Data

Hsd17B13-IN-1 is a potent inhibitor of HSD17B13. For comparative purposes, this guide also

includes data for other well-characterized HSD17B13 inhibitors.

L Assay
Inhibitor Target ICso0 . Reference
Conditions

Human Substrate:

Hsd17B13-IN-1 <0.1uM . [1]
HSD17B13 Estradiol
Human

BI-3231 1 nM 2]
HSD17B13

Mouse
13 nM 2]

HSD17B13
Human 50 nM

Hsd17B13-IN-9 0.01 u™Mm [3]
HSD17B13 HSD17B13
Human LC/MS-based

INI-822 <0.1uM _ [4]
HSD17B13 estrone detection
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HSD17B13 Signaling and Mechanism of Action

HSD17B13 is a lipid droplet-associated enzyme predominantly expressed in the liver.[5] Its
expression is upregulated in NAFLD, where it is thought to contribute to the progression of the
disease. The enzyme is involved in hepatic lipid and retinol metabolism.[6] The signaling
pathway involves the Liver X Receptor a (LXRa) and Sterol Regulatory Element-Binding
Protein-1c (SREBP-1c), key regulators of lipogenesis.[5][7] Inhibition of HSD17B13 is a
promising therapeutic strategy to mitigate the progression of NAFLD.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Hsd17B13_IN_100_Cell_Based_Assay_Development.pdf
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://www.benchchem.com/pdf/Biological_function_of_HSD17B13_in_hepatocytes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Transcriptional Regulation

SREBP-1c

induces transcription

HSD17B13 Gene

translation

Lipid Droplets

Cellular Function and Pathophysiology

Hsd17B13-IN-1

HSD17B13 Protein

localizes to

promotes

Encreased Lipogenesia

lgads to

[Hepatic Steatosis (NAFLD))

progresses to

Retinaldehyde

NASH / Fibrosis

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare serial dilution of Hsd17B13-IN-1

l

Add inhibitor and enzyme to 384-well plate

Initiate reaction with substrate and cofactor
Encubate at room temperature)

Gdd NAD(P)H-Glo™ detection reageng

'

Measure luminescence

l

Calculate IC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15574068#hsd17b13-in-1-supplier-and-purchasing-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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